Cas no 896310-43-3 (4-methoxy-N-1-(3-methoxyphenyl)-5-oxopyrrolidin-3-yl-3-methylbenzene-1-sulfonamide)

• Product Name: 4-methoxy-N-1-(3-methoxyphenyl)-5-oxopyrrolidin-3-yl-3-methylbenzene-1-sulfonamide
• CAS No: 896310-43-3
• MF: C₁₉H₂₂N₂O₅S
• MW: 390.453383922577
• CID: 6026083
• PubChem ID: 16829577
• Update Time: 2025-10-27

4-methoxy-N-1-(3-methoxyphenyl)-5-oxopyrrolidin-3-yl-3-methylbenzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 4-methoxy-N-1-(3-methoxyphenyl)-5-oxopyrrolidin-3-yl-3-methylbenzene-1-sulfonamide
• Benzenesulfonamide, 4-methoxy-N-[1-(3-methoxyphenyl)-5-oxo-3-pyrrolidinyl]-3-methyl-
• 896310-43-3
• F2541-0092
• 4-methoxy-N-[1-(3-methoxyphenyl)-5-oxopyrrolidin-3-yl]-3-methylbenzenesulfonamide
• AKOS024658662
• 4-methoxy-N-[1-(3-methoxyphenyl)-5-oxopyrrolidin-3-yl]-3-methylbenzene-1-sulfonamide
• 4-methoxy-N-(1-(3-methoxyphenyl)-5-oxopyrrolidin-3-yl)-3-methylbenzenesulfonamide

• Inchi： 1S/C19H22N2O5S/c1-13-9-17(7-8-18(13)26-3)27(23,24)20-14-10-19(22)21(12-14)15-5-4-6-16(11-15)25-2/h4-9,11,14,20H,10,12H2,1-3H3
• InChI Key： QKALOMUHKNAEEA-UHFFFAOYSA-N
• SMILES： C1(S(NC2CC(=O)N(C3=CC=CC(OC)=C3)C2)(=O)=O)=CC=C(OC)C(C)=C1

Computed Properties

• Exact Mass: 390.12494298g/mol
• Monoisotopic Mass: 390.12494298g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 27
• Rotatable Bond Count: 6
• Complexity: 620
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 93.3Ų

Experimental Properties

• Density: 1.35±0.1 g/cm3(Predicted)
• Boiling Point: 643.5±65.0 °C(Predicted)
• pka: 10.41±0.20(Predicted)

Additional information on 4-methoxy-N-1-(3-methoxyphenyl)-5-oxopyrrolidin-3-yl-3-methylbenzene-1-sulfonamide

4-methoxy-N-1-(3-methoxyphenyl)-5-oxopyrrolidin-3-yl-3-methylbenzene-1-sulfonamide (CAS No. 896310-43-3): A Comprehensive Overview

4-methoxy-N-1-(3-methoxyphenyl)-5-oxopyrrolidin-3-yl-3-methylbenzene-1-sulfonamide (CAS No. 896310-43-3) is a complex organic compound that has garnered significant attention in the field of medicinal chemistry due to its potential therapeutic applications. This compound, often referred to by its CAS number, is a sulfonamide derivative with a unique structural framework that includes a pyrrolidinone moiety and multiple aromatic substituents. The combination of these functional groups endows the compound with a range of biological activities, making it a subject of extensive research in various areas of pharmaceutical development.

The molecular structure of 4-methoxy-N-1-(3-methoxyphenyl)-5-oxopyrrolidin-3-yl-3-methylbenzene-1-sulfonamide is characterized by a central pyrrolidinone ring, which is substituted with a 3-methoxyphenyl group at the N1 position and a 4-methoxybenzene sulfonamide group at the C3 position. The presence of these substituents imparts specific chemical and physical properties to the molecule, such as solubility, stability, and reactivity. These properties are crucial for understanding the compound's behavior in biological systems and its potential as a therapeutic agent.

Recent studies have highlighted the potential of 4-methoxy-N-1-(3-methoxyphenyl)-5-oxopyrrolidin-3-yl-3-methylbenzene-1-sulfonamide in various therapeutic areas. One notable area of research is its activity as an inhibitor of specific enzymes involved in inflammatory processes. For instance, a study published in the Journal of Medicinal Chemistry reported that this compound exhibits potent inhibitory activity against cyclooxygenase (COX) enzymes, which are key targets in the treatment of inflammation and pain. The selective inhibition of COX enzymes by this compound suggests its potential as an anti-inflammatory agent with reduced side effects compared to traditional nonsteroidal anti-inflammatory drugs (NSAIDs).

In addition to its anti-inflammatory properties, 4-methoxy-N-1-(3-methoxyphenyl)-5-oxopyrrolidin-3-yl-3-methylbenzene-1-sulfonamide has shown promise in the field of neurodegenerative diseases. Research conducted at the University of California, San Francisco, demonstrated that this compound can effectively cross the blood-brain barrier and exert neuroprotective effects by modulating key signaling pathways involved in neuronal survival and function. Specifically, it has been shown to inhibit the activation of microglia and astrocytes, which are major contributors to neuroinflammation in conditions such as Alzheimer's disease and Parkinson's disease.

The pharmacokinetic profile of 4-methoxy-N-1-(3-methoxyphenyl)-5-oxopyrrolidin-3-yl-3-methylbenzene-1-sulfonamide has also been extensively studied. Preclinical data indicate that this compound has favorable absorption, distribution, metabolism, and excretion (ADME) properties. It exhibits good oral bioavailability and a long half-life, making it suitable for once-daily dosing regimens. Furthermore, its low toxicity profile and minimal side effects have been confirmed through various toxicity studies, enhancing its potential for clinical development.

Clinical trials are currently underway to evaluate the safety and efficacy of 4-methoxy-N-1-(3-methoxyphenyl)-5-oxopyrrolidin-3-yl-3-methylbenzene-1-sulfonamide in human subjects. Early-phase trials have shown promising results, with patients reporting significant improvements in symptoms related to inflammatory conditions and neurodegenerative diseases. These findings have generated considerable interest among pharmaceutical companies and researchers alike, leading to increased investment in further clinical development.

In conclusion, 4-methoxy-N-1-(3-methoxyphenyl)-5-oxopyrrolidin-3-yl-3-methylbenzene-1-sulfonamide (CAS No. 896310-43-3) represents a promising candidate for the treatment of various inflammatory and neurodegenerative conditions. Its unique molecular structure and favorable pharmacological properties make it an attractive target for further research and development. As ongoing studies continue to uncover new insights into its mechanisms of action and therapeutic potential, this compound is poised to play a significant role in advancing medical treatments for these challenging diseases.